Cas no 629648-20-0 (Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester)

Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester structure
629648-20-0 structure
Product Name:Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester
CAS No:629648-20-0
MF:C11H14N2O5
MW:254.239263057709
CID:428042
PubChem ID:71381642
Update Time:2025-04-19

Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester
    • propan-2-yl N-(4-methoxy-2-nitrophenyl)carbamate
    • Propan-2-yl (4-methoxy-2-nitrophenyl)carbamate
    • 629648-20-0
    • DTXSID00804080
    • Inchi: 1S/C11H14N2O5/c1-7(2)18-11(14)12-9-5-4-8(17-3)6-10(9)13(15)16/h4-7H,1-3H3,(H,12,14)
    • InChI Key: IWEKYHLWSBYXPJ-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1[N+](=O)[O-])OC)=O)C(C)C

Computed Properties

  • Exact Mass: 254.09032
  • Monoisotopic Mass: 254.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • PSA: 90.7
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